Cas no 219322-57-3 (5(4H)-Oxazolone,2-methyl-4-(2-naphthalenylmethylene)-, (4Z)-)

• Product Name: 5(4H)-Oxazolone,2-methyl-4-(2-naphthalenylmethylene)-, (4Z)-
• CAS No: 219322-57-3
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 253618
• PubChem ID: 5704481
• Update Time: 2025-04-19

5(4H)-Oxazolone,2-methyl-4-(2-naphthalenylmethylene)-, (4Z)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,2-methyl-4-(2-naphthalenylmethylene)-, (4Z)-
• Z-2-METHYL-4-(NAPHTHALEN-2-YLMETHYLENE)OXAZOL-5(4H)-ONE
• CCG-255199
• IDI1_018795
• (Z)-2-Methyl-4-(naphthalen-2-ylmethylene)oxazol-5(4H)-one
• (4Z)-2-methyl-4-(naphthalen-2-ylmethylidene)-1,3-oxazol-5-one
• 219322-57-3
• HMS1452A16

• Inchi： 1S/C15H11NO2/c1-10-16-14(15(17)18-10)9-11-6-7-12-4-2-3-5-13(12)8-11/h2-9H,1H3/b14-9-
• InChI Key： MPEYDEJAPRRZJZ-ZROIWOOFSA-N
• SMILES： O1C(C)=N/C(/C1=O)=C\C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 237.07900
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66000
• LogP: 2.59150